Cas no 689771-97-9 (ethyl 4-amino-3-(3,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 4-amino-3-(3,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 689771-97-9
• MF: C₁₄H₁₆N₂O₂S₂
• MW: 308.419040679932
• CID: 5975883
• PubChem ID: 5123568
• Update Time: 2025-05-20

ethyl 4-amino-3-(3,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-3-(3,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 4-amino-3-(3,5-dimethylphenyl)-2,3-dihydro-2-thioxo-, ethyl ester
• AKOS002074816
• NCGC00320181-01
• CCG-199234
• 689771-97-9
• EU-0094752
• F0921-6832
• AB01317093-02
• ethyl 4-amino-3-(3,5-dimethylphenyl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate
• Ethyl 4-amino-3-(3,5-dimethylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate

• Inchi： 1S/C14H16N2O2S2/c1-4-18-13(17)11-12(15)16(14(19)20-11)10-6-8(2)5-9(3)7-10/h5-7H,4,15H2,1-3H3
• InChI Key： NDCOSJCHFNBWDC-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(N)N(C2=CC(C)=CC(C)=C2)C1=S

Computed Properties

• Exact Mass: 308.06532010g/mol
• Monoisotopic Mass: 308.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 473.2±55.0 °C(Predicted)
• pka: -0.09±0.20(Predicted)

Additional information on ethyl 4-amino-3-(3,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate

Professional Introduction to Ethyl 4-amino-3-(3,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 689771-97-9)

Ethyl 4-amino-3-(3,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of both amino and sulfanylidene groups within its framework suggests potential roles in enzyme inhibition and molecular recognition processes.

The CAS number 689771-97-9 serves as a unique identifier for this compound, facilitating its recognition and study in scientific literature. Its chemical formula and structural arrangement contribute to its distinctive properties, which are being explored for their therapeutic potential. The ethyl 4-amino-3-(3,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate moiety is particularly noteworthy due to its ability to interact with biological targets in novel ways.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds like thiazole derivatives in developing new medications. The thiazole ring, a key structural feature of this compound, is known for its stability and versatility in forming pharmacophores. Studies have demonstrated that thiazole-based molecules can exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them valuable in the quest for novel therapeutic agents.

The 4-amino group and 3-(3,5-dimethylphenyl) substituent further enhance the compound's potential by introducing basicity and lipophilicity, respectively. These attributes are crucial for optimizing drug absorption and distribution within biological systems. Additionally, the sulfanylidene functional group imparts reactivity that could be exploited in designing enzyme inhibitors or ligands for receptor binding studies.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules require meticulous attention to detail. The ethyl 4-amino-3-(3,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate structure has been synthesized through multi-step organic reactions involving condensation, cyclization, and functional group transformations. High-resolution spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its molecular integrity.

Current research initiatives are focusing on evaluating the pharmacological activity of this compound. Preliminary in vitro studies have shown promising results in terms of inhibiting specific enzymes associated with inflammatory pathways. The amino group has been identified as a key interaction point with target proteins, suggesting its role in modulating enzymatic activity. Further investigations are underway to elucidate the precise mechanisms through which this compound exerts its effects.

The sulfanylidene moiety has also been under scrutiny for its potential role in stabilizing protein-ligand interactions. This feature could be particularly useful in designing molecules that require prolonged binding affinity to biological targets. Comparative studies with structurally similar compounds have provided insights into how variations in functional groups influence overall pharmacological properties.

From a synthetic chemistry perspective, the preparation of derivatives from ethyl 4-amino-3-(3,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate offers a rich ground for exploration. Modifications at different positions on the thiazole ring or introduction of additional substituents can lead to novel analogs with enhanced bioactivity or selectivity. Such modifications are guided by computational modeling and empirical data collected from high-throughput screening assays.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like ethyl 4-amino-3-(3,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate. Molecular docking simulations have been used to predict binding affinities and interactions between this compound and various biological targets. These simulations provide valuable insights into how the molecule might behave within a cellular environment.

Future directions in research may involve exploring the potential of this compound as a lead molecule for drug development. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. The CAS number 689771-97-9 will continue to serve as a reference point for researchers studying this intriguing molecule.

The versatility of ethyl 4-amino-3-(3,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate lies in its multifaceted structural features and potential biological activities. As our understanding of molecular interactions deepens, compounds like this one are poised to play pivotal roles in addressing unmet medical needs. Continued investigation into its properties will undoubtedly yield new insights and opportunities for therapeutic intervention.